Cas no 2229209-57-6 (5-(2-bromo-5-methylphenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(2-bromo-5-methylphenyl)-1,3-oxazol-2-amine
• CAS No: 2229209-57-6
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 5923172
• PubChem ID: 165794799
• Update Time: 2025-05-20

5-(2-bromo-5-methylphenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-5-methylphenyl)-1,3-oxazol-2-amine
• EN300-1908926
• 2229209-57-6

• Inchi： 1S/C10H9BrN2O/c1-6-2-3-8(11)7(4-6)9-5-13-10(12)14-9/h2-5H,1H3,(H2,12,13)
• InChI Key： YKCQMKWXIRCNOP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=CC=1C1=CN=C(N)O1

Computed Properties

• Exact Mass: 251.98983g/mol
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2-bromo-5-methylphenyl)-1,3-oxazol-2-amine

Comprehensive Overview of 5-(2-bromo-5-methylphenyl)-1,3-oxazol-2-amine (CAS No. 2229209-57-6)

The compound 5-(2-bromo-5-methylphenyl)-1,3-oxazol-2-amine (CAS No. 2229209-57-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a brominated aromatic ring and an oxazole-2-amine moiety, this compound serves as a versatile intermediate in the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate various biological pathways. The presence of the bromo and methyl substituents enhances its reactivity, making it a valuable building block in organic synthesis.

In recent years, the demand for heterocyclic compounds like 5-(2-bromo-5-methylphenyl)-1,3-oxazol-2-amine has surged due to their role in developing novel therapeutics. The compound's oxazole core is a common motif in many FDA-approved drugs, particularly those targeting infectious diseases and cancer. Its CAS No. 2229209-57-6 is frequently searched in academic and industrial databases, reflecting its growing importance. Additionally, the compound's amine functionality allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This adaptability aligns with current trends in precision medicine and combinatorial chemistry, where researchers seek to optimize molecular properties for specific applications.

The synthesis of 5-(2-bromo-5-methylphenyl)-1,3-oxazol-2-amine typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methods are particularly relevant in the context of green chemistry, a hot topic among researchers aiming to reduce environmental impact. The compound's structural characterization is often confirmed using NMR spectroscopy and mass spectrometry, ensuring its suitability for further applications. As the pharmaceutical industry shifts toward sustainable practices, the efficient production of such intermediates becomes increasingly critical.

Beyond pharmaceuticals, 5-(2-bromo-5-methylphenyl)-1,3-oxazol-2-amine has potential applications in material science. Its aromatic and heterocyclic structure makes it a candidate for developing organic semiconductors and photovoltaic materials. This aligns with the global push for renewable energy solutions, where organic compounds play a pivotal role in next-generation technologies. The compound's electronic properties are of particular interest, as they can be tuned to meet specific performance criteria. Researchers are also exploring its use in catalysis and sensor development, further expanding its utility across disciplines.

In summary, 5-(2-bromo-5-methylphenyl)-1,3-oxazol-2-amine (CAS No. 2229209-57-6) is a multifaceted compound with broad applications in drug discovery, material science, and green chemistry. Its unique structure and reactivity make it a valuable asset in modern research, addressing key challenges in healthcare and sustainability. As scientific advancements continue, the demand for such specialized intermediates is expected to grow, solidifying their role in innovation.